Cas no 85895-83-6 (3,5-dimethylthiophene-2-carbaldehyde)

• Product Name: 3,5-dimethylthiophene-2-carbaldehyde
• CAS No: 85895-83-6
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD18451589
• CID: 725905
• PubChem ID: 3021008
• Update Time: 2024-03-01

3,5-dimethylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,3,5-dimethyl-
• 3,5-dimethylthiophene-2-carbaldehyde
• 3,5-dimethyl-2-thiophenecarboxaldehyde
• Einecs 288-758-0
• 2-Thiophenecarboxaldehyde, 3,5-dimethyl-

• MDL： MFCD18451589
• Inchi： 1S/C7H8OS/c1-5-3-6(2)9-7(5)4-8/h3-4H,1-2H3
• InChI Key： NQWNJWZLWMCDOJ-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(C)=CC=1C

Computed Properties

• Exact Mass: 140.029586
• Monoisotopic Mass: 140.029586
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.138
• Boiling Point: 230.6°C at 760 mmHg
• Flash Point: 90.4°C
• Refractive Index: 1.581

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes